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Compound of Interest

Tributyl(octyl)phosphonium
Compound Name:
chloride

Cat. No.: B3144918

An In-Depth Technical Guide to Tributyl(octyl)phosphonium chloride for Scientific
Professionals

Introduction: Unveiling a Versatile Quaternary
Phosphonium Salt

Tributyl(octyl)phosphonium chloride, often identified by the trade name CYPHOS® IL 253,
is a quaternary phosphonium salt that has garnered significant interest within the scientific
community.[1][2] Structurally, it consists of a central phosphorus atom bonded to three butyl
groups and one octyl group, forming a bulky, asymmetric phosphonium cation, with a chloride
anion providing charge neutrality.[1] This compound is classified as an ionic liquid, a salt with a
low melting point that is often liquid at or near room temperature.[1] Its unique combination of
properties—including high thermal stability, hydrophobicity, and solubility in organic solvents—
makes it a highly versatile tool in organic synthesis, catalysis, and materials science.[1] This
guide provides a comprehensive overview of its chemical identity, properties, synthesis,
applications, and handling protocols, tailored for researchers, scientists, and professionals in
drug development.

Core Chemical Identity

Precise identification is paramount in research and development. Tributyl(octyl)phosphonium
chloride is cataloged under CAS Number 56315-19-6.[1][2][3] Its fundamental chemical
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attributes are summarized below.

Identifier Value Source(s)
Chemical Formula C20H44CIP [11[2]
Molecular Weight 351.00 g/mol [2]
CAS Number 56315-19-6 [11[2][3]
Octyltributylphosphonium
Common Synonyms ) [1]
chloride, CYPHOS® IL 253
CCcCcccecece(cececceycceceece.
SMILES [1]
[Cl-]
JDAJRHLAMCY XAN-
InChl Key [1]
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Physicochemical and Spectroscopic Properties

The utility of Tributyl(octyl)phosphonium chloride in various applications stems directly from
its distinct physical and chemical properties. It is typically a colorless to pale yellow, viscous
liquid.[2] A key feature is its immiscibility with water, coupled with good solubility in a range of
organic solvents, which is foundational to its use in biphasic systems.[1]

Property Value Source(s)

Colorless to pale yellow
Appearance [2]

viscous liquid

Density 0.92 g/cm?3 [2]

Boiling Point >200°C [2]

- Insoluble in water; Soluble in
Solubility ] [1]
organic solvents

Molecular Structure Visualization
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The asymmetric arrangement of alkyl chains around the central phosphorus atom is crucial to
the compound's properties, influencing its steric hindrance and interaction with other
molecules.
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Preparation

Charge reactor with
tributylphosphine

;

Establish inert N2
atmosphere

Reactants Ready

Reaction

Add 1-chlorooctane
to reactor

;

Heat to 140-150°C
with stirring

;

Monitor reaction via
3P NMR

eaction Complete

Workup & Purification

Cool mixture to
room temperature

;

Apply vacuum to remove
volatile components

;

Collect purified
product

]
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Click to download full resolution via product page

Caption: Workflow for the synthesis of Tributyl(octyl)phosphonium chloride.
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Applications in Research and Drug Development

The compound's structure directly informs its function. The lipophilic alkyl chains and the ionic
phosphonium head create a molecule with unique interfacial properties, making it highly
effective in a range of applications.

e Phase-Transfer Catalyst (PTC): In multiphase reaction systems, such as aqueous-organic,
reactants are often segregated. Tributyl(octyl)phosphonium chloride can transport a
reactant (e.g., an anion) from the aqueous phase into the organic phase where the reaction
occurs, thereby dramatically increasing reaction rates. This is invaluable in the synthesis of
complex organic molecules, including pharmaceutical intermediates. [3][4]

» Solvent in Organic Synthesis: As an ionic liquid, it can serve as a non-volatile, thermally
stable reaction medium. [1]This can lead to improved reaction yields and selectivity, and in
some cases, easier product separation.

o Material Science and Drug Delivery: Phosphonium salts are being investigated for their role
in creating advanced materials and for applications in drug delivery, leveraging their ability to
interact with and permeate cell membranes. [4]

Bulky, Asymmetric Lipophilic Alkyl Chains lonic Nature &
Cation (Hydrophobic) Low Melting Point

Phase Solubility Cell Membrane Thermally Stable,
(Organic/Aqueous) Interaction Potential Non-Volatile Medium

Phase-Transfer Drug Delivery Advanced Material lonic Liquid Solvent
Catalysis Systems Development for Synthesis
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Caption: Relationship between properties and applications.

Safety, Handling, and Storage
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As with any laboratory chemical, proper handling of Tributyl(octyl)phosphonium chloride is
essential. It is classified as being toxic if swallowed or in contact with skin and causes severe
skin burns and eye damage. [5][6]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles or a face shield, and a lab coat. [5][7]In case of inadequate
ventilation, use a NIOSH-approved respirator. [5]* Handling: Avoid contact with skin, eyes,
and clothing. [5][8]Use in a well-ventilated area, preferably a chemical fume hood. Wash
hands thoroughly after handling. [5]* First Aid:

o Skin Contact: Immediately wash with plenty of water and soap. Remove contaminated
clothing. [5] * Eye Contact: Rinse cautiously with water for several minutes. Remove
contact lenses if present and easy to do. Continue rinsing and consult a doctor. [5][8] *
Ingestion: Do not induce vomiting. Rinse mouth and drink plenty of water. Seek immediate
medical attention. [5][6]* Storage: Store in a tightly closed container in a cool, dry, and
well-ventilated place. [7][8]Store locked up. [6][7]

Conclusion

Tributyl(octyl)phosphonium chloride is a powerful and versatile ionic liquid with significant
utility for researchers in chemistry and drug development. Its efficacy as a phase-transfer
catalyst and its potential as a stable, non-traditional solvent provide numerous advantages for
complex organic synthesis. Understanding its core properties, synthesis, and handling
requirements allows scientists to safely and effectively leverage this compound to advance
their research goals.
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o Tri-tert-butyl(n-alkyl)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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